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Compound of Interest

Compound Name: 2-(Allylsulfonyl)-4-methylpyridine

Cat. No.: B3028573 Get Quote

In-Depth Technical Guide: 2-(Allylsulfonyl)-4-
methylpyridine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and, where

available, biological properties of 2-(Allylsulfonyl)-4-methylpyridine. The information is

intended to support research and development activities in the fields of medicinal chemistry,

chemical biology, and drug discovery.

Core Physical and Chemical Properties
2-(Allylsulfonyl)-4-methylpyridine is a pyridine derivative characterized by an allylsulfonyl

group at the 2-position and a methyl group at the 4-position. Its chemical structure and key

identifiers are presented below.

Structure:

Table 1: Physical and Chemical Properties of 2-(Allylsulfonyl)-4-methylpyridine
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Property Value Source

Molecular Formula C9H11NO2S
--INVALID-LINK--, --INVALID-

LINK--

Molecular Weight 197.25 g/mol
--INVALID-LINK--, --INVALID-

LINK--

CAS Number 2249891-89-0 --INVALID-LINK--

Appearance
White to yellow powder or

crystals
--INVALID-LINK--

Melting Point 116 °C --INVALID-LINK--

Purity >98.0% (by HPLC or GC)
--INVALID-LINK--, --INVALID-

LINK--

Synonyms
4-Methyl-2-(2-propen-1-

ylsulfonyl)pyridine
--INVALID-LINK--

Table 2: Predicted Mass Spectrometry Data
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Adduct m/z
Predicted Collision Cross
Section (Å²)

[M+H]+ 198.05834 139.6

[M+Na]+ 220.04028 149.3

[M-H]- 196.04378 142.6

[M+NH4]+ 215.08488 158.5

[M+K]+ 236.01422 145.8

[M+H-H2O]+ 180.04832 133.7

[M+HCOO]- 242.04926 157.1

[M+CH3COO]- 256.06491 180.7

[M+Na-2H]- 218.02573 144.4

[M]+ 197.05051 142.8

[M]- 197.05161 142.8

Data sourced from

PubChemLite and calculated

using CCSbase.[1]

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of 2-(Allylsulfonyl)-4-
methylpyridine are not readily available in the public domain. However, based on general

principles of organic synthesis, a plausible synthetic route can be proposed.

Proposed Synthesis Workflow
A potential synthetic pathway for 2-(Allylsulfonyl)-4-methylpyridine could involve the

oxidation of the corresponding sulfide, 2-(allylthio)-4-methylpyridine. This precursor could be

synthesized via a nucleophilic aromatic substitution reaction between 2-chloro-4-methylpyridine

and allyl mercaptan.
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Step 1: Nucleophilic Aromatic Substitution

Step 2: Oxidation

2-chloro-4-methylpyridine

2-(Allylthio)-4-methylpyridine

Allyl mercaptan

Base (e.g., NaH)

Anhydrous Solvent
(e.g., THF, DMF)

2-(Allylthio)-4-methylpyridine

2-(Allylsulfonyl)-4-methylpyridineOxidizing Agent
(e.g., m-CPBA, Oxone®)

Solvent
(e.g., DCM, CH3CN)

Click to download full resolution via product page

Proposed Synthesis of 2-(Allylsulfonyl)-4-methylpyridine.

Step 1: Synthesis of 2-(Allylthio)-4-methylpyridine (Hypothetical Protocol)

To a solution of 2-chloro-4-methylpyridine (1.0 eq) in an anhydrous solvent such as

tetrahydrofuran (THF) or dimethylformamide (DMF), add a suitable base, for example,

sodium hydride (1.1 eq), at 0 °C under an inert atmosphere.

Stir the mixture for 15-30 minutes at 0 °C.

Add allyl mercaptan (1.2 eq) dropwise to the reaction mixture.

Allow the reaction to warm to room temperature and stir for several hours, monitoring the

progress by thin-layer chromatography (TLC).
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Upon completion, quench the reaction with a saturated aqueous solution of ammonium

chloride.

Extract the aqueous layer with an organic solvent such as ethyl acetate.

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel to yield 2-(allylthio)-4-

methylpyridine.

Step 2: Oxidation to 2-(Allylsulfonyl)-4-methylpyridine (Hypothetical Protocol)

Dissolve 2-(allylthio)-4-methylpyridine (1.0 eq) in a suitable solvent like dichloromethane

(DCM) or acetonitrile.

Cool the solution to 0 °C in an ice bath.

Add an oxidizing agent, such as meta-chloroperoxybenzoic acid (m-CPBA) (2.2 eq) or

Oxone® (2.2 eq), portion-wise to the solution, maintaining the temperature at 0 °C.

Stir the reaction mixture at room temperature for several hours, monitoring by TLC.

Once the reaction is complete, wash the mixture with a saturated aqueous solution of

sodium bicarbonate to neutralize the excess acid.

Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and

concentrate in vacuo.

Purify the resulting solid by recrystallization or column chromatography to obtain pure 2-
(Allylsulfonyl)-4-methylpyridine.

Analytical Characterization Workflow

The identity and purity of the synthesized 2-(Allylsulfonyl)-4-methylpyridine would be

confirmed using a standard battery of analytical techniques.
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Synthesized
2-(Allylsulfonyl)-4-methylpyridine

Purity Assessment Structural Confirmation
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Analytical workflow for compound characterization.

Biological Activity and Signaling Pathways
Currently, there is no publicly available information detailing the biological activity or the

signaling pathways modulated by 2-(Allylsulfonyl)-4-methylpyridine. The presence of the

pyridine ring, a common scaffold in many biologically active compounds, suggests potential for

various pharmacological activities. The allylsulfonyl group may also contribute to its biological

profile, potentially acting as a Michael acceptor or influencing the compound's pharmacokinetic

properties.

Given the lack of specific data, any discussion of its mechanism of action would be purely

speculative. Further research, including in vitro and in vivo screening, is necessary to elucidate

the biological effects of this compound.

Conclusion
2-(Allylsulfonyl)-4-methylpyridine is a readily characterizable small molecule with potential

for further investigation in drug discovery and development. While its physical and chemical

properties are partially documented, a significant gap exists in the understanding of its

synthesis and biological activity. The proposed synthetic and analytical workflows provide a

starting point for researchers interested in exploring the potential of this compound. Future

studies are warranted to uncover its pharmacological profile and potential therapeutic

applications.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b3028573?utm_src=pdf-body-img
https://www.benchchem.com/product/b3028573?utm_src=pdf-body
https://www.benchchem.com/product/b3028573?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3028573?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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